N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide

• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol
• IUPAC Name: N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H24N2O3S/c1-3-4-13-20-25(23,24)18-11-9-17(10-12-18)21-19(22)14-16-7-5-15(2)6-8-16/h5-12,20H,3-4,13-14H2,1-2H3,(H,21,22)
• InChI Key: KOAHPOOCZYXMPN-UHFFFAOYSA-N
• SMILES: CCCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)C

Description

N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide, also known as BMS-986, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. This compound belongs to the class of sulfonamide compounds and has been found to exhibit promising therapeutic properties.

Mechanism of Action

N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide exerts its therapeutic effects by inhibiting the activity of specific enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of inflammatory mediators. By inhibiting these enzymes, N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide reduces inflammation and pain in the body.
Biochemical and Physiological Effects:
Studies have shown that N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide has a number of biochemical and physiological effects on the body. These include the reduction of inflammation, pain, and fever. It has also been found to have a positive effect on the immune system, by increasing the activity of immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide in lab experiments is its ability to selectively inhibit specific enzymes, thereby reducing the risk of unwanted side effects. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide. One area of interest is its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanisms of action of this compound, as well as its potential side effects and toxicity. Finally, there is a need for the development of more effective methods for administering N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide in clinical settings.

Synthesis Methods

N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide can be synthesized using a variety of methods, including the reaction of 4-(butylsulfamoyl)aniline with 4-methylphenylacetyl chloride in the presence of a base. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide has been extensively studied for its potential applications in the treatment of various medical conditions. One of the primary areas of research is its use as a potential anti-inflammatory agent. Studies have shown that N-[4-(butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide has the ability to inhibit the activity of certain enzymes that are responsible for the production of inflammatory mediators, thereby reducing inflammation in the body.